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Introduction
Thionyl bromide (SOBr₂), an inorganic compound with a pungent odor, serves as a valuable

but less common brominating agent compared to its chloride counterpart. Its utility in organic

synthesis, particularly in the conversion of alcohols to alkyl bromides, is well-documented.

However, its inherent thermal instability necessitates a thorough understanding of its

thermodynamic properties for safe handling, process optimization, and predictive modeling in

chemical and pharmaceutical research. This technical guide provides a comprehensive

overview of the core thermodynamic properties of thionyl bromide, detailed experimental

methodologies for their determination, and a summary of its decomposition and reactivity

characteristics.

Core Thermodynamic Properties
The thermodynamic properties of thionyl bromide are crucial for predicting its behavior under

various conditions. Key parameters include the standard enthalpy of formation, standard molar

entropy, heat capacity, and Gibbs free energy of formation.

Enthalpy, Entropy, and Gibbs Free Energy
The standard enthalpy of formation (ΔHf°) of liquid thionyl bromide at 298.15 K has been

determined to be -40.2 ± 0.3 kcal/mol through reaction calorimetry.[1] The standard molar
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entropy (S°) for gaseous thionyl bromide at 298.15 K is 79.54 ± 0.15 cal/mol·K.[1]

The Gibbs free energy of formation (ΔGf°) can be calculated using the Gibbs-Helmholtz

equation:

ΔGf° = ΔHf° - TΔSf°

To calculate the standard Gibbs free energy of formation of gaseous thionyl bromide, the

standard entropy of formation (ΔSf°) is required. This is determined from the standard molar

entropies of the constituent elements in their standard states (S°(S, rhombic) = 7.62 cal/mol·K,

S°(O₂, g) = 49.00 cal/mol·K, S°(Br₂, l) = 36.4 cal/mol·K) and the standard molar entropy of

gaseous thionyl bromide. The calculated standard Gibbs free energy of formation for gaseous

thionyl bromide at 298.15 K is approximately -36.7 kcal/mol, indicating that the formation of

thionyl bromide from its elements is a spontaneous process under standard conditions.

Table 1: Key Thermodynamic Properties of Thionyl Bromide at 298.15 K

Property Value State

Standard Enthalpy of

Formation (ΔHf°)

-40.2 ± 0.3 kcal/mol (-168.2 ±

1.3 kJ/mol)
Liquid

Standard Molar Entropy (S°)
79.54 ± 0.15 cal/mol·K (332.8

± 0.6 J/mol·K)
Gas

Calculated Standard Gibbs

Free Energy of Formation

(ΔGf°)

~ -36.7 kcal/mol (~ -153.6

kJ/mol)
Gas

Heat Capacity
The molar heat capacity (Cp) of gaseous thionyl bromide varies with temperature. The

available data from statistical thermodynamic calculations are presented in Table 2.

Table 2: Molar Heat Capacity (Cp) of Gaseous Thionyl Bromide at Different Temperatures
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Temperature (K) Molar Heat Capacity (cal/mol·K)

273.15 15.22

298.15 15.54

300 15.56

400 16.59

500 17.22

600 17.62

700 17.89

800 18.09

900 18.24

1000 18.36

Phase Transitions
Thionyl bromide exists as a liquid at room temperature and undergoes phase transitions to

solid and gaseous states at specific temperatures.

Table 3: Physical and Phase Transition Properties of Thionyl Bromide

Property Value

Melting Point -52 °C[2]

Boiling Point 48 °C at 20 mmHg[2]

Vapor Pressure 10 mmHg at 31 °C[2]

Enthalpy of Vaporization (ΔHvap) 10.4 kcal/mol (43.5 kJ/mol)

Note: An experimental value for the enthalpy of fusion (ΔHfus) is not readily available in the

literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1215229?utm_src=pdf-body
https://www.benchchem.com/product/b1215229?utm_src=pdf-body
https://www.researchgate.net/publication/286713231_Thermodynamic_calculation_of_isobutane_dehydrogenation_reaction
https://www.researchgate.net/publication/286713231_Thermodynamic_calculation_of_isobutane_dehydrogenation_reaction
https://www.researchgate.net/publication/286713231_Thermodynamic_calculation_of_isobutane_dehydrogenation_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The determination of the thermodynamic properties of thionyl bromide relies on precise

experimental techniques.

Determination of Enthalpy of Formation by Reaction
Calorimetry
The standard enthalpy of formation of liquid thionyl bromide was determined by measuring

the heat of hydrolysis in a conventional reaction calorimeter.[1]

Methodology:

Calorimeter Calibration: The heat capacity of the calorimeter is determined by a standard

reaction with a known enthalpy change, such as the neutralization of a strong acid with a

strong base.

Sample Preparation: A known mass of freshly distilled, pure thionyl bromide is sealed in a

thin-walled glass ampoule.

Reaction Initiation: The ampoule is placed in the calorimeter containing a large excess of

water. Once thermal equilibrium is reached, the ampoule is broken to initiate the hydrolysis

reaction: SOBr₂(l) + 2H₂O(l) → SO₂(aq) + 2HBr(aq)

Temperature Measurement: The change in temperature of the calorimeter and its contents is

precisely measured over time.

Data Analysis: The heat of reaction is calculated from the temperature change and the heat

capacity of the calorimeter. This value is then used in a thermochemical cycle with the known

standard enthalpies of formation of the products (aqueous sulfur dioxide and aqueous

hydrobromic acid) to determine the standard enthalpy of formation of liquid thionyl bromide.
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Workflow for determining the enthalpy of formation of thionyl bromide via reaction calorimetry.

Decomposition and Reactivity
Thionyl bromide is known for its thermal instability, decomposing upon standing and more

rapidly upon heating.

Thermal Decomposition
Thionyl bromide decomposes into sulfur dioxide, bromine, and disulfur dibromide.[3] This

decomposition is a key consideration in its storage and handling.

SOBr₂ (Thionyl Bromide)

SO₂ (Sulfur Dioxide)

Br₂ (Bromine)

S₂Br₂ (Disulfur Dibromide)
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Decomposition products of thionyl bromide.

Reactivity
Thionyl bromide reacts vigorously with water in a hydrolysis reaction. It is also a versatile

brominating agent for various organic functional groups.

SOBr₂

Alcohols (R-OH)

 Bromination

Carboxylic Acids (R-COOH)

 Bromination

Water (H₂O)

 Hydrolysis

Alkyl Bromides (R-Br) Acyl Bromides (R-COBr) SO₂(aq) + 2HBr(aq)

Click to download full resolution via product page

Key reactivity pathways of thionyl bromide in organic synthesis and hydrolysis.

Conclusion
This technical guide has summarized the key thermodynamic properties of thionyl bromide,

providing essential data for its application in research and development. The standard enthalpy

of formation, standard molar entropy, and heat capacity have been presented, along with phase

transition data. A detailed protocol for the experimental determination of the enthalpy of

formation via reaction calorimetry has been outlined. Furthermore, the decomposition and

reactivity of thionyl bromide have been discussed. A comprehensive understanding of these

properties is paramount for the safe and effective use of this important, albeit reactive,

chemical reagent. Further research to experimentally determine the enthalpy of fusion and to

quantify the thermodynamics of its decomposition would provide a more complete picture of

this compound's behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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